Cas no 1805937-08-9 (2-Bromo-5-cyano-3-(trifluoromethoxy)benzoic acid)

2-Bromo-5-cyano-3-(trifluoromethoxy)benzoic acid is a versatile aromatic carboxylic acid derivative featuring bromine, cyano, and trifluoromethoxy functional groups. Its unique structure makes it a valuable intermediate in pharmaceutical and agrochemical synthesis, particularly for constructing complex heterocycles or modifying bioactive molecules. The bromine substituent offers reactivity for cross-coupling reactions, while the electron-withdrawing cyano and trifluoromethoxy groups enhance its utility in nucleophilic substitution or cyclization processes. This compound’s high purity and stability under standard conditions ensure consistent performance in research and industrial applications. Its multifunctional design allows for selective derivatization, making it a preferred choice for medicinal chemistry and material science investigations.

2-Bromo-5-cyano-3-(trifluoromethoxy)benzoic acid structure

1805937-08-9 structure

Product Name:2-Bromo-5-cyano-3-(trifluoromethoxy)benzoic acid

CAS No:1805937-08-9

MF:C₉H₃BrF₃NO₃

MW:310.024232149124

CID:4946477

Update Time:2025-06-07

2-Bromo-5-cyano-3-(trifluoromethoxy)benzoic acid Chemical and Physical Properties

Names and Identifiers

- 2-Bromo-5-cyano-3-(trifluoromethoxy)benzoic acid
- Inchi： 1S/C9H3BrF3NO3/c10-7-5(8(15)16)1-4(3-14)2-6(7)17-9(11,12)13/h1-2H,(H,15,16)
- InChI Key： SGZXYXLZGHXXPF-UHFFFAOYSA-N
- SMILES： BrC1C(C(=O)O)=CC(C#N)=CC=1OC(F)(F)F

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 7
Heavy Atom Count: 17
Rotatable Bond Count: 2
Complexity: 351
XLogP3: 3
Topological Polar Surface Area: 70.3

2-Bromo-5-cyano-3-(trifluoromethoxy)benzoic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A015019414-250mg	2-Bromo-5-cyano-3-(trifluoromethoxy)benzoic acid	1805937-08-9	97%	250mg	499.20 USD	2021-06-18
Alichem	A015019414-500mg	2-Bromo-5-cyano-3-(trifluoromethoxy)benzoic acid	1805937-08-9	97%	500mg	863.90 USD	2021-06-18
Alichem	A015019414-1g	2-Bromo-5-cyano-3-(trifluoromethoxy)benzoic acid	1805937-08-9	97%	1g	1,504.90 USD	2021-06-18

2-Bromo-5-cyano-3-(trifluoromethoxy)benzoic acid Related Literature

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2. An artificial photosynthesis system comprising a covalent triazine framework as an electron relay facilitator for photochemical carbon dioxide reduction†

Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
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Felix Witte,Philipp Rietsch,Nithiya Nirmalananthan-Budau,Florian Weigert,Jan P. Götze,Ute Resch-Genger,Siegfried Eigler,Beate Paulus Phys. Chem. Chem. Phys., 2021,23, 17521-17529
4. An approach to asymmetric synthesis of β-aryl alanines by Pd(0)-catalyzed cross-coupling and cyanate-to-isocyanate rearrangement†

Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
5. An insight into the hybridization mechanism of hairpin DNA physically immobilized on chemically modified graphenes

Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471

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